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Compound of Interest

Compound Name: 7,4'-Dimethoxy-3-hydroxyflavone

Cat. No.: B3333740 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical compounds is paramount. This document provides a comprehensive

guide to the personal protective equipment (PPE), operational procedures, and disposal plans

for 7,4'-Dimethoxy-3-hydroxyflavone.

While a specific Safety Data Sheet (SDS) for 7,4'-Dimethoxy-3-hydroxyflavone is not readily

available, safety precautions can be inferred from data on the structurally similar compound, 7-

Hydroxyflavone, and general best practices for handling powdered chemicals.

Personal Protective Equipment (PPE)
When handling 7,4'-Dimethoxy-3-hydroxyflavone, a comprehensive approach to personal

protection is crucial to minimize exposure and ensure laboratory safety. The following PPE is

recommended:

Eye and Face Protection: Safety glasses with side shields are the minimum requirement.[1]

For tasks with a higher risk of splashes, such as preparing solutions, chemical safety

goggles and a face shield should be worn.[2][3]

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are essential to prevent

skin contact.[2][4] It is advisable to check the glove manufacturer's chemical resistance data

for the specific solvent being used.
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Respiratory Protection: To avoid inhalation of the powder, especially when weighing or

transferring, a NIOSH-approved respirator is recommended. At a minimum, a well-fitted dust

mask should be used in a well-ventilated area or a chemical fume hood.[5]

Protective Clothing: A lab coat should be worn at all times to protect skin and clothing from

potential contamination.[1][3] Closed-toe shoes and long pants are mandatory to prevent

skin exposure to spills.

Quantitative Data Summary
Due to the limited availability of a specific SDS for 7,4'-Dimethoxy-3-hydroxyflavone, the

following table includes data for the compound where available and inferred hazard information

from the similar compound 7-Hydroxyflavone.
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Property Value Source(s)

Chemical Identity

CAS Number 13198-99-7 [6]

Molecular Formula C₁₇H₁₄O₅ [6]

Molecular Weight 298.29 g/mol [6]

Physical Data

Form Solid [6]

Hazard Information (Inferred

from 7-Hydroxyflavone)

Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[5]

Signal Word Warning [5]

Hazard Pictograms GHS07 (Exclamation Mark) [5]

Storage

Storage Class 11 - Combustible Solids [6]

WGK (Water Hazard Class)
WGK 3 (highly hazardous to

water)
[6]

Experimental Protocol: Safe Handling and Weighing
This protocol outlines the step-by-step procedure for safely handling and weighing powdered

7,4'-Dimethoxy-3-hydroxyflavone.

Preparation:

Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.

Don all required PPE: lab coat, safety goggles, and chemical-resistant gloves.
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Have all necessary equipment ready: analytical balance, spatulas, weighing paper or

boats, and a container for the weighed compound.

Handling:

Carefully open the container of 7,4'-Dimethoxy-3-hydroxyflavone, avoiding any sudden

movements that could create airborne dust.

Use a clean spatula to transfer the desired amount of powder onto the weighing paper or

boat on the analytical balance.

Perform this transfer slowly and close to the surface to minimize dust generation.

Post-Weighing:

Securely close the stock container of 7,4'-Dimethoxy-3-hydroxyflavone.

Clean any residual powder from the spatula and work surface using a damp cloth or paper

towel, ensuring not to generate dust.

Dispose of the cleaning materials in the appropriate chemical waste container.

Glove Removal:

Remove gloves using the proper technique to avoid skin contamination and dispose of

them in the designated waste bin.

Wash hands thoroughly with soap and water after the procedure.

Operational and Disposal Plans
A clear plan for the use and disposal of 7,4'-Dimethoxy-3-hydroxyflavone is essential for

maintaining a safe laboratory environment.

Operational Plan:

Receiving and Storage: Upon receipt, the container should be inspected for damage. Store

the compound in a cool, dry, and well-ventilated area away from incompatible materials. The
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storage container should be tightly closed.[5]

Inventory Management: Maintain a log of the amount of compound used and the date.

Spill Response: In case of a spill, evacuate the immediate area. Wearing appropriate PPE,

cover the spill with an absorbent material to avoid generating dust. Carefully collect the

material and place it in a sealed container for disposal. Ventilate the area after cleanup is

complete.

Disposal Plan:

Waste Collection: All waste contaminated with 7,4'-Dimethoxy-3-hydroxyflavone, including

unused compound, contaminated PPE, and cleaning materials, should be collected in a

clearly labeled, sealed container.

Disposal Method: Dispose of the chemical waste through a licensed hazardous waste

disposal company. Do not dispose of it down the drain or in the regular trash. Follow all local,

state, and federal regulations for hazardous waste disposal.
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Safe Handling Workflow for 7,4'-Dimethoxy-3-hydroxyflavone
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Caption: Workflow for the safe handling of 7,4'-Dimethoxy-3-hydroxyflavone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science
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Contact
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Phone: (601) 213-4426
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